Cas no 3600-74-6 (1,4-Benzenedicarboxylic acid, 2-azido-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-azido-
• CAS No: 3600-74-6
• MF: C₈H₅N₃O₄
• MW: 207.143
• CID: 4465308
• Update Time: 2025-05-21

1,4-Benzenedicarboxylic acid, 2-azido- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-azido-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-Benzenedicarboxylic acid, 2-azido-

Comprehensive Guide to 1,4-Benzenedicarboxylic acid, 2-azido- (CAS No. 3600-74-6): Properties, Applications, and Market Insights

1,4-Benzenedicarboxylic acid, 2-azido- (CAS No. 3600-74-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This aromatic dicarboxylic acid derivative, featuring an azido functional group, serves as a valuable intermediate in various chemical syntheses. The compound's molecular formula is C₈H₅N₃O₄, and it is commonly referred to in scientific literature as 2-azidoterephthalic acid or azido-TPA.

The growing interest in click chemistry and bioorthogonal reactions has significantly increased the demand for azide-containing compounds like 1,4-Benzenedicarboxylic acid, 2-azido-. Researchers particularly value its ability to participate in Huisgen cycloaddition reactions, making it crucial for developing advanced materials, pharmaceutical intermediates, and bioconjugation applications. Recent studies published in journals like ACS Applied Materials & Interfaces highlight its potential in creating functional polymers with tailored properties.

From a chemical perspective, 1,4-Benzenedicarboxylic acid, 2-azido- exhibits interesting physical properties. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its melting point ranges between 210-215°C, and it demonstrates good thermal stability below this temperature range, making it suitable for various high-temperature applications in material science.

The synthesis of 2-azidoterephthalic acid typically involves the diazotization of 2-aminoterephthalic acid followed by azide substitution. This process requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches, as described in recent patents, focus on optimizing these procedures to meet the increasing industrial demand while maintaining green chemistry principles and minimizing environmental impact.

In the pharmaceutical sector, 1,4-Benzenedicarboxylic acid, 2-azido- serves as a key building block for drug development. Its azido group enables efficient conjugation with various bioactive molecules through click chemistry approaches. Recent research in Journal of Medicinal Chemistry demonstrates its utility in creating targeted drug delivery systems and biocompatible materials for medical applications. The compound's ability to form stable triazole linkages makes it particularly valuable for developing novel therapeutic agents and diagnostic tools.

Material scientists have found numerous applications for azido-TPA in advanced polymer systems. When incorporated into polyester or polyamide backbones, it can introduce crosslinking sites or functional handles for further modification. Recent breakthroughs in self-healing materials and stimuli-responsive polymers often utilize this compound as a critical component. The azide functionality allows for post-polymerization modifications, enabling the creation of materials with precisely tuned properties for specific applications.

The global market for 1,4-Benzenedicarboxylic acid, 2-azido- has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 6-8% over the next five years. This growth is primarily driven by increasing demand from the pharmaceutical industry and advanced materials sector. Major chemical suppliers have expanded their production capacities to meet this rising demand, with particular focus on high-purity grades suitable for research and industrial applications.

From a regulatory standpoint, 2-azidoterephthalic acid is generally considered safe for research and industrial use when proper handling procedures are followed. However, as with all azide-containing compounds, appropriate safety measures should be implemented during storage and handling. The compound is typically shipped at room temperature and should be stored in a cool, dry place away from direct sunlight to maintain stability.

Recent innovations in sustainable chemistry have led to improved synthetic routes for 1,4-Benzenedicarboxylic acid, 2-azido- that reduce waste generation and energy consumption. These advancements align with the growing industry focus on green synthetic methodologies and have made the compound more accessible to researchers worldwide. The development of continuous flow processes for its production has particularly improved the scalability and efficiency of manufacturing operations.

Looking ahead, the future applications of azido-TPA appear promising, with ongoing research exploring its potential in nanotechnology, biomaterials, and energy storage systems. Its ability to serve as a versatile linker molecule in various chemical contexts continues to inspire innovative applications across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, 1,4-Benzenedicarboxylic acid, 2-azido- is poised to maintain its position as an important tool in modern chemical research and industrial applications.